Cas no 2172106-81-7 (5-(3-chloro-1H-pyrazol-1-yl)-2-(trifluoromethyl)pyrimidine)
5-(3-chloro-1H-pyrazol-1-yl)-2-(trifluoromethyl)pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 5-(3-chloro-1H-pyrazol-1-yl)-2-(trifluoromethyl)pyrimidine
- EN300-1615715
- 2172106-81-7
-
- Inchi: 1S/C8H4ClF3N4/c9-6-1-2-16(15-6)5-3-13-7(14-4-5)8(10,11)12/h1-4H
- InChI Key: PLHMRNUXZOJONS-UHFFFAOYSA-N
- SMILES: ClC1C=CN(C2=CN=C(C(F)(F)F)N=C2)N=1
Computed Properties
- Exact Mass: 248.0076583g/mol
- Monoisotopic Mass: 248.0076583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 43.6Ų
5-(3-chloro-1H-pyrazol-1-yl)-2-(trifluoromethyl)pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1615715-0.05g |
5-(3-chloro-1H-pyrazol-1-yl)-2-(trifluoromethyl)pyrimidine |
2172106-81-7 | 0.05g |
$2148.0 | 2023-06-04 | ||
| Enamine | EN300-1615715-0.1g |
5-(3-chloro-1H-pyrazol-1-yl)-2-(trifluoromethyl)pyrimidine |
2172106-81-7 | 0.1g |
$2251.0 | 2023-06-04 | ||
| Enamine | EN300-1615715-0.25g |
5-(3-chloro-1H-pyrazol-1-yl)-2-(trifluoromethyl)pyrimidine |
2172106-81-7 | 0.25g |
$2353.0 | 2023-06-04 | ||
| Enamine | EN300-1615715-0.5g |
5-(3-chloro-1H-pyrazol-1-yl)-2-(trifluoromethyl)pyrimidine |
2172106-81-7 | 0.5g |
$2455.0 | 2023-06-04 | ||
| Enamine | EN300-1615715-1.0g |
5-(3-chloro-1H-pyrazol-1-yl)-2-(trifluoromethyl)pyrimidine |
2172106-81-7 | 1g |
$2558.0 | 2023-06-04 | ||
| Enamine | EN300-1615715-2.5g |
5-(3-chloro-1H-pyrazol-1-yl)-2-(trifluoromethyl)pyrimidine |
2172106-81-7 | 2.5g |
$5014.0 | 2023-06-04 | ||
| Enamine | EN300-1615715-5.0g |
5-(3-chloro-1H-pyrazol-1-yl)-2-(trifluoromethyl)pyrimidine |
2172106-81-7 | 5g |
$7420.0 | 2023-06-04 | ||
| Enamine | EN300-1615715-10.0g |
5-(3-chloro-1H-pyrazol-1-yl)-2-(trifluoromethyl)pyrimidine |
2172106-81-7 | 10g |
$11001.0 | 2023-06-04 | ||
| Enamine | EN300-1615715-50mg |
5-(3-chloro-1H-pyrazol-1-yl)-2-(trifluoromethyl)pyrimidine |
2172106-81-7 | 50mg |
$2148.0 | 2023-09-23 | ||
| Enamine | EN300-1615715-100mg |
5-(3-chloro-1H-pyrazol-1-yl)-2-(trifluoromethyl)pyrimidine |
2172106-81-7 | 100mg |
$2251.0 | 2023-09-23 |
5-(3-chloro-1H-pyrazol-1-yl)-2-(trifluoromethyl)pyrimidine Related Literature
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
Additional information on 5-(3-chloro-1H-pyrazol-1-yl)-2-(trifluoromethyl)pyrimidine
Introduction to 5-(3-chloro-1H-pyrazol-1-yl)-2-(trifluoromethyl)pyrimidine (CAS No. 2172106-81-7)
5-(3-chloro-1H-pyrazol-1-yl)-2-(trifluoromethyl)pyrimidine, identified by its CAS number 2172106-81-7, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic compound belongs to the pyrimidine family, a class of molecules widely recognized for their biological activity and utility in drug development. The structural features of this compound, particularly the presence of a chloro-substituted pyrazole moiety and a trifluoromethyl group on the pyrimidine ring, contribute to its unique chemical properties and potential applications.
The chloro-substituted pyrazole component is a key pharmacophore that enhances the compound's interaction with biological targets, making it a valuable scaffold for medicinal chemists. The trifluoromethyl group, on the other hand, is renowned for its ability to improve metabolic stability, lipophilicity, and binding affinity, which are critical factors in the design of novel therapeutics. Together, these structural elements make 5-(3-chloro-1H-pyrazol-1-yl)-2-(trifluoromethyl)pyrimidine a promising candidate for further investigation in various fields.
In recent years, there has been growing interest in the development of novel compounds with enhanced biological activity and improved pharmacokinetic profiles. The pyrimidine scaffold has been extensively studied due to its resemblance to natural nucleoside bases, which are fundamental components of DNA and RNA. This structural similarity allows pyrimidine derivatives to interact with biological macromolecules such as enzymes and receptors, leading to a wide range of therapeutic effects.
One of the most compelling aspects of 5-(3-chloro-1H-pyrazol-1-yl)-2-(trifluoromethyl)pyrimidine is its potential in oncology research. Pyrimidine-based compounds have been successfully employed in the development of anticancer agents due to their ability to inhibit key enzymes involved in cell proliferation and survival. The chloro-substituted pyrazole moiety can serve as a linker to connect different pharmacophoric groups, allowing for the design of molecules with tailored biological activities. Additionally, the trifluoromethyl group can enhance the compound's ability to cross the blood-brain barrier, which is crucial for treating central nervous system disorders.
Recent studies have highlighted the importance of fluorinated compounds in drug discovery. The introduction of fluorine atoms into molecular structures can significantly alter their pharmacological properties. For instance, fluorine atoms can increase metabolic stability by preventing oxidative degradation and can improve binding affinity by modulating electronic distributions around the target site. In the case of 5-(3-chloro-1H-pyrazol-1-yl)-2-(trifluoromethyl)pyrimidine, the trifluoromethyl group is expected to contribute to these effects, making it an attractive candidate for further optimization.
The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, condensation reactions, and functional group transformations. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to construct complex heterocyclic frameworks efficiently. The synthesis process must be meticulously controlled to avoid side reactions that could compromise the integrity of the desired product.
In terms of applications, 5-(3-chloro-1H-pyrazol-1-yl)-2-(trifluoromethyl)pyrimidine has shown promise in preclinical studies as a potential lead compound for drug development. Researchers have explored its activity against various biological targets, including kinases and other enzymes implicated in diseases such as cancer and inflammation. The compound's ability to modulate these targets makes it a valuable tool for understanding disease mechanisms and developing novel therapeutic strategies.
The pharmaceutical industry continues to invest heavily in discovering new molecules with improved efficacy and safety profiles. Pyrimidine derivatives like 5-(3-chloro-1H-pyrazol-1-yl)-2-(trifluoromethyl)pyrimidine represent a significant portion of this effort due to their versatility and potential therapeutic applications. As research progresses, it is expected that more sophisticated synthetic methodologies will be developed to access novel derivatives with enhanced properties.
Moreover, computational chemistry plays an increasingly important role in the design and optimization of drug candidates. Molecular modeling techniques can predict the binding affinity of compounds to biological targets, helping researchers prioritize which molecules deserve further experimental validation. In the context of 5-(3-chloro-1H-pyrazol-1-yl)-2-(trifluoromethyl)pyrimidine, computational studies have been used to rationalize its interactions with potential targets and guide structural modifications aimed at improving its pharmacological properties.
The agrochemical sector also benefits from advancements in heterocyclic chemistry. Pyrimidine-based compounds have been widely used as herbicides, fungicides, and insecticides due to their ability to interfere with essential biological processes in pests and weeds. The unique structural features of 5-(3-chloro-1H-pyrazol-1-yl)-2-(trifluoromethyl)pyrimidine make it a promising candidate for developing new crop protection agents that are more effective and environmentally friendly.
As our understanding of biology and chemistry continues to evolve, so does our ability to design molecules with specific functions. The combination of traditional organic synthesis with modern biotechnological approaches offers unprecedented opportunities for innovation. 5-(3-chloro-1H-pyrazol-1-yl)-2-(trifluoromethyl)pyrimidine exemplifies this synergy, showcasing how structural modifications can lead to compounds with significant therapeutic potential.
In conclusion,5-(3-chloro-1H-pyrazol-1-y]-2-(trifluoromethyl)pyrimidine (CAS No. 2172106--81--7) is a versatile compound with broad applications in pharmaceuticals and agrochemicals Its unique structural features make it an attractive scaffold for drug discovery efforts aimed at addressing unmet medical needs Furthermore ongoing research continues t reveal new possibilities this compound remains at forefront innovation within chemical biology
2172106-81-7 (5-(3-chloro-1H-pyrazol-1-yl)-2-(trifluoromethyl)pyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)